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Compound of Interest

Compound Name: [Leu15]-Gastrin I (human)

Cat. No.: B1591223 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the peptide [Leu15]-Gastrin I (human), including personal protective equipment

(PPE), operational plans, and disposal procedures.

[Leu15]-Gastrin I is a synthetic analog of human gastrin I, a peptide hormone that stimulates

gastric acid secretion. While specific toxicity data for [Leu15]-Gastrin I is limited, its bioactive

nature and potential for respiratory and skin irritation necessitate careful handling to minimize

exposure. The following procedures are based on general safety protocols for handling

bioactive peptides and information from safety data sheets for similar compounds.

Personal Protective Equipment (PPE)
The recommended personal protective equipment for handling [Leu1e]-Gastrin I (human) is

summarized in the table below. This is based on potential hazards including inhalation of the

lyophilized powder, skin contact, and eye contact.
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PPE Category Item Specification Purpose

Respiratory Protection Dust Mask
N95 (US) or

equivalent

To prevent inhalation

of the lyophilized

powder.

Eye Protection Safety Glasses With side shields

To protect eyes from

splashes or airborne

powder.

Hand Protection Gloves

Nitrile or other

appropriate chemical-

resistant gloves

To prevent skin

contact with the

peptide.

Body Protection Lab Coat
Standard laboratory

coat

To protect skin and

personal clothing from

contamination.

Operational Plan for Safe Handling
Proper handling of [Leu15]-Gastrin I (human) from receipt to disposal is critical to ensure

safety and maintain the integrity of the product. The following step-by-step workflow should be

followed.
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Preparation

Handling

Storage

Disposal

Work in a designated area
(e.g., fume hood or ventilated enclosure)

Don appropriate PPE
(Gloves, Lab Coat, Safety Glasses, N95 Mask)

Step 1

Allow vial to equilibrate to room temperature
before opening

Step 2

Carefully weigh the lyophilized powder

Step 3

Reconstitute with the appropriate sterile buffer

Step 4

Gently vortex or pipette to dissolve

Step 5

Aliquot into smaller, single-use volumes

Step 6

Store aliquots at -20°C or -80°C

Step 7

Decontaminate spills with an appropriate disinfectant

Dispose of contaminated waste
(e.g., tips, tubes, gloves) in a designated biohazard bag

Step 8a

Dispose of contaminated sharps in a sharps container

Step 8b

Click to download full resolution via product page

Figure 1. Workflow for Safe Handling of [Leu15]-Gastrin I (human)
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Disposal Plan
Proper disposal of [Leu15]-Gastrin I (human) and any contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Contaminated Labware: All disposable labware that has come into contact with the peptide,

such as pipette tips, microcentrifuge tubes, and gloves, should be collected in a designated

biohazard waste bag.

Liquid Waste: Solutions containing [Leu15]-Gastrin I (human) should be collected in a

clearly labeled waste container. Depending on local regulations, chemical deactivation may

be required before disposal. Consult your institution's environmental health and safety (EHS)

office for specific guidelines.

Spills: In the event of a spill, decontaminate the area with an appropriate laboratory

disinfectant. Absorb the spill with absorbent material and dispose of it as biohazardous

waste. Ensure proper PPE is worn during the cleanup process.

Unused Product: Unused or expired lyophilized powder should be disposed of as chemical

waste according to your institution's EHS guidelines. Do not dispose of it down the drain or in

the regular trash.

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
[Leu15]-Gastrin I (human)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591223#personal-protective-equipment-for-
handling-leu15-gastrin-i-human]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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